Cas no 1365970-45-1 ((S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid)

• Product Name: (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid
• CAS No: 1365970-45-1
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 4555467
• Update Time: 2025-10-29

(S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(((((1R,2R)-2-(allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid
• AMY19529
• (2S)-2-[[[[(1R,2R)-2-(Allyloxy)cyclopentyl]oxy]carbonyl]amino]-3,3-dimethylbutanoic acid
• (2S)-3,3-dimethyl-2-[[(1R,2R)-2-prop-2-enoxycyclopentyl]oxycarbonylamino]butanoic acid
• (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid

• Inchi： 1S/C15H25NO5/c1-5-9-20-10-7-6-8-11(10)21-14(19)16-12(13(17)18)15(2,3)4/h5,10-12H,1,6-9H2,2-4H3,(H,16,19)(H,17,18)/t10-,11-,12-/m1/s1
• InChI Key： IUNOKHVXWKEGQJ-IJLUTSLNSA-N
• SMILES： O(C(N[C@H](C(=O)O)C(C)(C)C)=O)[C@@H]1CCC[C@H]1OCC=C

Computed Properties

• Exact Mass: 299.17327290 g/mol
• Monoisotopic Mass: 299.17327290 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9
• Molecular Weight: 299.36

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid

(S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic Acid: A Comprehensive Overview

Introduction

The compound (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid with CAS No. 1365970-45-1 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique functional groups, which make it a promising candidate for various applications in drug discovery and advanced material science. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and potential applications of this intriguing molecule.

Structural Analysis

The molecular structure of (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid is characterized by a cyclopentane ring system with specific stereochemistry at positions 1R and 2R. The presence of an allyloxy group attached to the cyclopentane ring introduces additional complexity to the molecule. Furthermore, the compound features an amino acid backbone with a carboxylic acid group and a substituted butanoic acid moiety. The stereochemistry at the S configuration of the central carbon plays a crucial role in determining the molecule's biological activity and selectivity.

Synthesis and Chemical Properties

The synthesis of (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid involves a multi-step process that requires precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound. The molecule exhibits interesting chemical properties due to its combination of polar and non-polar functional groups. For instance, the presence of the allyloxy group imparts some degree of hydrophobicity to the molecule while maintaining its ability to participate in hydrogen bonding interactions.

Pharmacological Activity

Recent studies have highlighted the potential of (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid as a bioactive molecule with promising pharmacological properties. Preclinical experiments have demonstrated its ability to modulate key biological pathways associated with inflammation and oxidative stress. Additionally, this compound has shown selective inhibitory activity against certain enzymes that are implicated in neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a lead compound for drug development.

Applications in Drug Discovery

The unique combination of structural features in (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid makes it an attractive candidate for drug discovery efforts targeting various therapeutic areas. Its ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug with enhanced efficacy and reduced side effects. Researchers are currently exploring its potential as an anti-inflammatory agent and a neuroprotective drug.

Future Directions and Research Opportunities

Despite its promising properties, there is still much to learn about (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid. Future research should focus on elucidating its mechanism of action at the molecular level and assessing its safety profile in preclinical models. Additionally, efforts should be directed toward optimizing its pharmacokinetic properties to enhance its bioavailability and reduce clearance rates. Collaborative efforts between chemists and biologists will be essential to fully harness the potential of this compound.

Conclusion

In conclusion, (S)-2-(((((1R,2R)-2-(Allyloxy)cyclopentyl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid, with CAS No. 1365970-45-1, represents a fascinating example of how complex organic molecules can serve as valuable tools in advancing our understanding of biology and medicine. With ongoing research and development efforts, this compound has the potential to make significant contributions to the field of drug discovery and beyond.